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Compound of Interest

Compound Name: Aqua-ceramide

Cat. No.: B065678 Get Quote

FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT

PROFESSIONALS

This document provides essential safety and logistical information for the handling of Aqua-
ceramide, a proprietary formulation primarily utilized in cosmetic and dermatological research.

As Aqua-ceramide is a trade name for a mixture, this guidance is based on the safety profiles

of its common components, including Ceramide NG, Steareth-30, Cholesterol, and Stearic

Acid, in an aqueous solution. Adherence to these protocols is critical for ensuring personnel

safety and maintaining experimental integrity.

Immediate Safety and Handling Protocols
Safe handling of Aqua-ceramide begins with a thorough understanding of its composition and

potential hazards. While generally considered to have a low hazard profile, the individual

components may present risks that necessitate careful handling and the use of appropriate

personal protective equipment (PPE).

Personal Protective Equipment (PPE)
A risk assessment should always be conducted prior to handling any chemical. For Aqua-
ceramide, the following PPE is recommended to minimize exposure and ensure safety.
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PPE Category Item Specifications

Eye Protection Safety Glasses or Goggles

Must meet ANSI Z.87.1

standards. Chemical splash

goggles are required when

there is a risk of splashing.[1]

[2]

Hand Protection Disposable Nitrile Gloves

Provides protection against

splashes and brief contact.[1]

[3][4] For prolonged contact,

consult the glove

manufacturer's resistance

guide.

Body Protection Laboratory Coat

Standard laboratory coat to

protect skin and clothing from

accidental splashes.[1]

Respiratory Protection Not generally required

Use in a well-ventilated area.

[5] If aerosols may be

generated, a risk assessment

should determine if respiratory

protection is needed.

Operational Plan: Step-by-Step Handling Procedure
Preparation: Before handling, ensure that the work area is clean and uncluttered. Have all

necessary equipment, including PPE, readily available. An eyewash station and safety

shower should be accessible.[6]

Dispensing: When transferring Aqua-ceramide, do so in a well-ventilated area. Avoid

generating aerosols.

Application: During experimental application, minimize contact with skin and eyes.

Storage: Store Aqua-ceramide in a cool, dry, and well-ventilated area in its original, tightly

sealed container.[5] Keep it away from incompatible materials such as strong oxidizing

agents.[7][8]
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Cleanup: In case of a small spill, absorb the material with an inert, non-combustible

absorbent material like sand or earth.[9] Place the absorbed material into a suitable, labeled

container for disposal.

Disposal Plan
Proper disposal of Aqua-ceramide and any contaminated materials is crucial to prevent

environmental contamination and ensure regulatory compliance.

Waste Collection: Collect all waste containing Aqua-ceramide, including unused product

and contaminated consumables (e.g., gloves, wipes, pipette tips), in a designated and

clearly labeled hazardous waste container.[10]

Labeling: The waste container must be labeled with "Hazardous Waste" and the full chemical

names of the components.

Storage of Waste: Store the sealed waste container in a designated satellite accumulation

area, away from general laboratory traffic.

Disposal: Arrange for pickup and disposal by your institution's Environmental Health and

Safety (EHS) department or a licensed chemical waste disposal contractor.[10] Do not

dispose of Aqua-ceramide down the drain or in the regular trash.[10]

Understanding the Components: A Data-Driven
Overview
The following table summarizes the key safety information for the common components of

Aqua-ceramide formulations.
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Component CAS Number Molecular Formula Key Hazards

Ceramide NG 2304-80-5 C36H73NO3

Not classified as

hazardous. May

cause mild skin or eye

irritation.[11]

Steareth-30 9005-00-9 (C2H4O)nC18H38O

May cause skin and

serious eye irritation.

[12]

Cholesterol 57-88-5 C27H46O

Not classified as

hazardous, but may

be a mild irritant to

eyes, skin, and

respiratory tract.[6][8]

[13]

Stearic Acid 57-11-4 C18H36O2

Generally considered

non-hazardous, but

may cause skin, eye,

and respiratory tract

irritation.[5][7][14]

Experimental Protocols and Visualizations
Given that "Aqua-ceramide" is a cosmetic formulation, detailed experimental protocols for drug

development research are not publicly available. The primary application is in dermatological

studies focusing on the skin's barrier function.

General Experimental Workflow for Formulation
Analysis
The following diagram illustrates a general workflow for the analysis of an Aqua-ceramide
formulation, a common procedure in a research and development setting.
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A general workflow for the chemical analysis of an Aqua-ceramide formulation.

The Role of Ceramides in the Skin Barrier
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Ceramides are integral components of the stratum corneum, the outermost layer of the

epidermis. They are lipids that, along with cholesterol and free fatty acids, form a protective

barrier that prevents excessive water loss and protects against external insults. The diagram

below illustrates the basic structure of a ceramide and its place within the lipid bilayer of the

stratum corneum.

Ceramide Structure Role in Stratum Corneum Lipid Bilayer
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The basic structure of a ceramide and its role in the skin's lipid barrier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/product/b065678?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b065678?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

